N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide is a useful research compound. Its molecular formula is C18H21N3OS and its molecular weight is 327.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis
Researchers have developed multicomponent reactions to synthesize a wide array of heterocyclic compounds, integrating pyrazole cores with various substituents. For instance, a study outlined the facile synthesis of polysubstituted and condensed pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives, demonstrating the versatility of pyrazole-based compounds in heterocyclic synthesis. These compounds were further characterized and evaluated for their biological activities, highlighting the compound's utility in creating pharmacologically relevant structures (Hafez, Alshammari, & El-Gazzar, 2015).
Antimicrobial Activity
In addition to synthesis applications, the compound has been implicated in the development of antimicrobial agents. Research on novel pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety demonstrated significant antimicrobial and anti-inflammatory activities. This study underscores the potential of pyrazole-derived compounds in creating new treatments against bacterial and fungal infections (Kendre, Landge, & Bhusare, 2015).
Cytotoxicity and Anticancer Activity
Furthermore, the compound's framework has been explored for its cytotoxic properties, particularly in cancer research. A study on the synthesis and characterization of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives showcased their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. These findings suggest a promising avenue for the development of anticancer therapies based on pyrazole derivatives (Hassan, Hafez, & Osman, 2014).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with enzymes such as lmptr1 and RET (c-RET) . These enzymes play crucial roles in various biological processes, including cell growth and differentiation .
Mode of Action
It is suggested that similar compounds may interact with their targets through strong h-bonding interactions , which could lead to changes in the enzyme’s activity and subsequently affect the cell’s function.
Biochemical Pathways
Similar compounds have been found to affect various cellular processes, including cell growth, differentiation, and apoptosis .
Result of Action
Similar compounds have been found to induce changes in various cellular components, leading to effects such as cell death .
properties
IUPAC Name |
N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3OS/c1-12-6-2-5-9-16(12)21-17(14-10-23-11-15(14)20-21)19-18(22)13-7-3-4-8-13/h2,5-6,9,13H,3-4,7-8,10-11H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCLNNTQLQNLQFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)C4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.